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Compound of Interest

Compound Name: C.l. Disperse orange 73

Cat. No.: B15599493

An In-depth Technical Guide to C.I. Disperse
Orange 73

This technical guide provides a comprehensive overview of the chemical and physical
properties of C.l. Disperse Orange 73, alongside its manufacturing process and toxicological
profile. The information is intended for researchers, scientists, and professionals in drug
development and material sciences.

Chemical Identity and Properties

C.l. Disperse Orange 73 is a single azo disperse dye.[1] There is some discrepancy in the
literature regarding its CAS Registry Number, with two numbers frequently cited for the same
molecular formula. Both are provided here for completeness.

Table 1: Chemical Identifiers for C.l. Disperse Orange 73
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Identifier Value
C.l. Name Disperse Orange 73
C.I. Number 111193[1]

Molecular Formula

C24H21Ns04[1][2]

Molecular Weight

443.45 g/mol [1]

CAS Registry Number

79300-11-1[1][2][3][4][5] or 40690-89-9[6][7][S]

Chemical Name

3-[[2-(Benzoyloxy)ethyl][4-[2-(4-
nitrophenyl)diazenyl]phenyllamino]propanenitrile

[719]

Appearance

Orange-red powder[3][8]

Table 2: Physical and Chemical Properties of C.l. Disperse Orange 73

Property Value

Exact Mass 443.15900[2]
PSA 123.87000[2]
LogP 6.11048[2]

HS Code 3204110000[2]

Manufacturing Process

The synthesis of C.l. Disperse Orange 73 involves a coupling reaction. The manufacturing

process begins with the diazotization of 4-Nitrobenzenamine. This is followed by coupling with

2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate.[1]
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Reactants Process

Diazotization Coupling Reaction C.l. Disperse Orange 73
2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate

Click to download full resolution via product page

Synthesis of C.I. Disperse Orange 73.

Applications

C.l. Disperse Orange 73 is primarily used in the textile industry for dyeing synthetic fibers. Its
properties make it suitable for polyester, polyester/cotton blends, and polyester/acetate fiber
fabrics.[1][3][8] It is also utilized in printing applications for these materials.[3][8]

Toxicological Profile

Disperse dyes, as a class, have been noted for their potential health risks. Some disperse dyes
are known to be sensitizers and can cause allergic contact dermatitis. While specific
toxicological data for C.l. Disperse Orange 73 is limited, studies on similar azo dyes have
indicated potential for mutagenic activity. For instance, Disperse Orange 1 has been shown to
increase micronuclei frequencies in human lymphocytes and HepG2 cells, suggesting
genotoxic potential.[10] The general concern with azo dyes is their potential to be cleaved into
aromatic amines, some of which are known carcinogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular formula and CAS number for C.I. Disperse
Orange 73]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599493#molecular-formula-and-cas-number-for-c-
i-disperse-orange-73]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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